Cas no 546141-95-1 (Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-4-yl]-)

• Product Name: Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-4-yl]-
• CAS No: 546141-95-1
• MF: C₁₅H₁₀N₄
• MW: 246.26670217514
• CID: 1590293
• Update Time: 2024-09-12

Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C15H10N4/c16-9-12-4-3-5-13(8-12)14-10-18-19(11-14)15-6-1-2-7-17-15/h1-8,10-11H
• InChI Key： WCEMBGUJGXXYCF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2=CN(C3=NC=CC=C3)N=C2)=C1

Computed Properties

• Exact Mass: 246.0907

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 160-161 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 463.4±35.0 °C(Predicted)
• PSA: 54.5
• pka: 1.15±0.19(Predicted)